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Compound of Interest

Compound Name: Lysyl-tyrosyl-lysine acetate

Cat. No.: B13393136

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Potassium acetate (CH₃COOK), a potassium salt of acetic acid, is a versatile compound with

significant applications across the pharmaceutical, biotechnological, and food science

industries.[1] This guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and established methodologies for its synthesis and analysis. We

will delve into its critical role as an electrolyte replenisher, its applications in molecular biology,

and its function as a pharmaceutical excipient.[1][2] Furthermore, this document will explore its

mechanism of action in relevant biological systems and provide detailed, validated protocols for

its practical application in a laboratory setting.

Chemical Structure and Physicochemical Properties
Potassium acetate is an ionic compound formed from the potassium cation (K⁺) and the

acetate anion (CH₃COO⁻).[3] The acetate ion exhibits resonance, with the negative charge

delocalized between the two oxygen atoms, contributing to its stability.
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Identifier Value

IUPAC Name potassium acetate[2]

Chemical Formula C₂H₃KO₂ or CH₃COOK[2][4]

CAS Number 127-08-2[4]

SMILES CC(=O)[O-].[K+][2]

InChI
InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,

(H,3,4);/q;+1/p-1[5]

InChIKey SCVFZCLFOSHCOH-UHFFFAOYSA-M[2]

Physicochemical Data
Potassium acetate is a white, crystalline, and deliquescent solid, meaning it readily absorbs

moisture from the atmosphere.[6] It is highly soluble in water and also soluble in methanol and

ethanol.[5][7]

Property Value Source

Molar Mass 98.142 g/mol [1]

Melting Point 292 °C (558 °F; 565 K) [1]

Boiling Point Decomposes [1]

Density 1.8 g/cm³ [1]

Solubility in water 256 g/100 mL at 20 °C [2]

pH (5% aqueous solution) 7.5 - 9.0 [1][2]

Structural Visualization
The following diagram illustrates the ionic interaction between the potassium cation and the

acetate anion.

Caption: Ionic bond between potassium (K⁺) and acetate (CH₃COO⁻).
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Synthesis and Manufacturing
The primary method for synthesizing potassium acetate is through an acid-base neutralization

reaction.[1][7] This involves treating a potassium-containing base, such as potassium hydroxide

(KOH) or potassium carbonate (K₂CO₃), with acetic acid (CH₃COOH).[5]

Reaction Workflow
The following diagram illustrates the synthesis process.

Acetic Acid (CH₃COOH)

Neutralization Reaction

Potassium Hydroxide (KOH)

Potassium Acetate (CH₃COOK) Water (H₂O)

Click to download full resolution via product page

Caption: Synthesis of Potassium Acetate.

Detailed Protocol
Reactant Preparation: Prepare aqueous solutions of acetic acid and potassium hydroxide of

known concentrations.

Reaction: Slowly add the potassium hydroxide solution to the acetic acid solution while

stirring continuously. The reaction is exothermic.

Neutralization: Monitor the pH of the solution. The endpoint is reached when the pH is

neutral (approximately 7.0).

Crystallization: Concentrate the resulting solution by heating to evaporate the water.
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Isolation and Drying: Cool the concentrated solution to induce crystallization. The resulting

potassium acetate crystals can be isolated by filtration and dried in an oven.

The chemical equation for the reaction with potassium hydroxide is: CH₃COOH + KOH →

CH₃COOK + H₂O[5]

And with potassium carbonate: 2CH₃COOH + K₂CO₃ → 2CH₃COOK + H₂O + CO₂

Biological and Pharmaceutical Significance
Potassium acetate serves several critical functions in biological and pharmaceutical contexts. It

is primarily used to replenish electrolytes and as a systemic and urinary alkalizer.[1][2]

Mechanism of Action in Electrolyte Replenishment
Potassium is the principal cation in intracellular fluid and is essential for maintaining

intracellular tonicity, nerve impulse transmission, muscle contraction (skeletal, cardiac, and

smooth), and normal renal function.[1][2] The cell membrane's sodium-potassium pump

actively transports potassium into cells, creating a high intracellular potassium concentration

that is crucial for establishing the resting membrane potential. This potential is fundamental for

generating action potentials, which are electrical signals vital for neuronal communication,

muscle excitation, and heart function.[2][6]

Cell Membrane

Na⁺/K⁺ Pump
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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